Cas no 848850-08-8 (2-pyridin-2-ylsulfanyltetradecanoic Acid)

• Product Name: 2-pyridin-2-ylsulfanyltetradecanoic Acid
• CAS No: 848850-08-8
• MF: C₁₉H₃₁NO₂S
• MW: 337.519944429398
• CID: 1828976
• PubChem ID: 71406691
• Update Time: 2025-04-21

2-pyridin-2-ylsulfanyltetradecanoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-pyridin-2-ylsulfanyltetradecanoic Acid
• 848850-08-8
• 2-[(Pyridin-2-yl)sulfanyl]tetradecanoic acid
• DTXSID60827290

• Inchi： 1S/C19H31NO2S/c1-2-3-4-5-6-7-8-9-10-11-14-17(19(21)22)23-18-15-12-13-16-20-18/h12-13,15-17H,2-11,14H2,1H3,(H,21,22)
• InChI Key： OKYIAPVFPOWYIZ-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CN=1)C(C(=O)O)CCCCCCCCCCCC

Computed Properties

• Exact Mass: 337.20755041g/mol
• Monoisotopic Mass: 337.20755041g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 14
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.5
• Topological Polar Surface Area: 75.5Ų